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Compound of Interest

Compound Name:
N-(4-Amino-2,5-

diethoxyphenyl)benzamide

Cat. No.: B089581 Get Quote

An In-depth Technical Guide to N-(4-Amino-2,5-
diethoxyphenyl)benzamide
Introduction

N-(4-Amino-2,5-diethoxyphenyl)benzamide, a significant anilide compound, is a versatile

chemical primarily utilized as an intermediate in the synthesis of dyes and pigments.[1] Widely

known by synonyms such as Fast Blue BB Base and Azoic Diazo Component 20, it is a key

precursor in producing vibrant, long-lasting azo dyes for textiles and other materials.[1][2][3] Its

unique molecular structure, featuring a di-substituted benzene ring with both an amino and a

benzamide group, makes it a valuable building block in organic synthesis.[1] Beyond the dye

industry, it finds applications in diagnostic assays, histology, and hematology.[4] This document

provides a comprehensive overview of its chemical structure, properties, synthesis,

applications, and safety protocols for researchers, scientists, and professionals in drug

development and chemical synthesis.

Chemical Structure and Identifiers
The molecule consists of a central diethoxybenzene ring substituted with an amino group and a

benzamide group. The systematic IUPAC name for this compound is N-(4-amino-2,5-
diethoxyphenyl)benzamide.[5] It is an achiral molecule.[5]
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Table 1: Chemical Identifiers

Identifier Value

IUPAC Name
N-(4-amino-2,5-
diethoxyphenyl)benzamide

CAS Number 120-00-3[4]

Molecular Formula C₁₇H₂₀N₂O₃[4][5]

Synonyms

4′-Amino-2′,5′-diethoxybenzanilide, Azoic Diazo

Component 20, Fast Blue BB Base, C.I.

37175[4]

InChI Key CNXZLZNEIYFZGU-UHFFFAOYSA-N[4][5]

SMILES CCOc1cc(NC(=O)c2ccccc2)c(OCC)cc1N[4][5]

EC Number 204-363-8[4]

| Beilstein/REAXYS | 3416889[4] |

Physicochemical Properties
N-(4-Amino-2,5-diethoxyphenyl)benzamide is typically a light yellow to brown crystalline

powder. Its physical and chemical properties are summarized in the table below.

Table 2: Physicochemical Data

Property Value

Molecular Weight 300.35 g/mol [4][5]

Appearance Light yellow to brown powder/crystal

Melting Point 98-100 °C[4]

Solubility
DMF:H₂O (9:1): 10 mg/mL (very slightly hazy,

red to red-brown)[4]

Storage Temperature Room Temperature[4]
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| Dye Content | ~95%[4] |

Synthesis and Manufacturing
Modern synthetic routes to N-(4-Amino-2,5-diethoxyphenyl)benzamide have been developed

to be more streamlined and environmentally friendly compared to traditional methods that may

use harsh nitrating agents.[1] A contemporary patented approach begins with 1,4-

diethoxybenzene and proceeds through several key steps.

Experimental Protocol: General Synthesis Pathway

A detailed, step-by-step experimental protocol from a peer-reviewed source is not readily

available in the public domain. However, based on modern patented methods, a general

synthetic workflow can be described:[1]

Bromination: The process starts with the bromination of 1,4-diethoxybenzene. This

electrophilic aromatic substitution introduces a bromine atom onto the benzene ring,

activating it for the subsequent step.

Nitration: The brominated intermediate is then nitrated to introduce a nitro group onto the

ring. This is a critical step to later introduce the required amino group.

Amidation: A copper-catalyzed amidation reaction is performed to introduce the benzamide

moiety. This step displaces the bromine atom with a benzamide group.

Reduction: Finally, the nitro group is reduced to an amino group, yielding the final product, N-
(4-Amino-2,5-diethoxyphenyl)benzamide. This reduction is often carried out using

standard reducing agents like catalytic hydrogenation.

This modern pathway is favored as it avoids the use of more aggressive nitrating agents

directly on less-activated rings and offers a more controlled synthesis.[1]
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Caption: A diagram illustrating the modern synthetic pathway for N-(4-Amino-2,5-
diethoxyphenyl)benzamide.

Applications and Uses
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The primary application of this compound is in the chemical industry as a diazo component for

creating azo dyes.[2] It is also utilized in various laboratory and diagnostic settings.

Dye Manufacturing: As "Azoic Diazo Component 20," it is a crucial intermediate for producing

azo dyes with excellent lightfastness and washfastness properties, which are used on

textiles like cotton, viscose, and silk.[1][2]

Histology and Hematology: In its diazotized salt form (Fast Blue BB salt), it is used as a

staining agent in histology and hematology for enzyme localization.[4] For instance, it is a

component in assays to detect viral and microbial infections.[6]

Analytical Chemistry: It is employed in analytical methods, including spectrophotometry, for

the detection and quantification of various substances, such as cannabinoids in forensic

screening tests.[2][7]

Organic Synthesis: Its structure makes it a versatile building block for creating more complex

molecules in research and development.[1]

Key Application Areas
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Caption: A logical diagram showing the main applications of N-(4-Amino-2,5-
diethoxyphenyl)benzamide.

Biological Activity and Signaling Pathways
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There is currently no significant body of research available in the public domain that details

specific interactions of N-(4-Amino-2,5-diethoxyphenyl)benzamide with pharmacological

signaling pathways or its use in drug development as a therapeutic agent. While other

benzamide derivatives have been investigated for various biological activities, this particular

compound's primary role in a biological context is as a tool for diagnostics and staining, rather

than as a modulator of cellular signaling.[8][9][10] Its utility in detecting enzymes or other

molecules is based on a chemical reaction that produces a colored product, not on a specific,

high-affinity interaction with a biological receptor or enzyme active site in a therapeutic manner.

[7]

Safety and Handling
N-(4-Amino-2,5-diethoxyphenyl)benzamide is classified as an irritant. Proper safety

precautions should be taken when handling this chemical.

Table 3: Hazard and Safety Information

Category Information

GHS Pictogram GHS07 (Exclamation Mark)[4]

Signal Word Warning[4]

Hazard Statements H315: Causes skin irritation[4]

Precautionary Statements
P302 + P352: IF ON SKIN: Wash with plenty of

soap and water[4]

Storage Class 11: Combustible Solids[4]

| Personal Protective Equipment (PPE)| Dust mask type N95 (US), Eyeshields, Gloves[4] |

It is crucial to handle this compound in a well-ventilated area and to wear appropriate personal

protective equipment to avoid skin and eye contact. This product is intended for Research Use

Only (RUO) and is not for diagnostic or therapeutic use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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